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Compound of Interest

Compound Name: 5-Hexenal

Cat. No.: B1605083

This guide provides an overview of the fundamental physicochemical properties of 5-Hexenal,
a monounsaturated fatty aldehyde. The information is tailored for researchers, scientists, and
professionals engaged in drug development and related fields.

Physicochemical Data

The core quantitative data for 5-Hexenal is summarized in the table below for ease of
reference and comparison.

Property Value Source
Molecular Formula C6H100 [1]12]
Molecular Weight 98.14 g/mol [1]
IUPAC Name hex-5-enal [1]

CAS Number 764-59-0 [3]
Synonyms sex-S-enaI, EINECS 212-127- e

It is important to note that slight variations in molecular weight may be reported based on the
calculation method and isotopic composition. For instance, a molecular weight of 98.1449
g/mol is also cited.[4]

Experimental Protocols
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A comprehensive understanding of a molecule's behavior necessitates detailed experimental
protocols. The following outlines a general methodology for the analysis of 5-Hexenal using
reverse-phase high-performance liquid chromatography (RP-HPLC), a common analytical
technique.

Objective: To separate and analyze 5-Hexenal.

Methodology:

Chromatographic System: A standard HPLC system equipped with a UV detector is suitable
for this application.

e Column: A Newcrom R1 column is a viable option for this separation.[3]

» Mobile Phase: The mobile phase consists of a mixture of acetonitrile (MeCN), water, and an
acidifier.[3] Phosphoric acid is commonly used; however, for applications requiring mass
spectrometry (MS) compatibility, formic acid should be substituted.[3]

» Application: This method is applicable for the analysis of 5-Hexenal and can be adapted for
the isolation of impurities through preparative separation and for pharmacokinetic studies.[3]

Logical Workflow for Compound Analysis

The general workflow for analyzing a chemical compound such as 5-Hexenal, from initial
identification to detailed characterization, can be visualized as a logical progression of steps.
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Figure 1: General Workflow for Compound Analysis
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Caption: Figure 1: General Workflow for Compound Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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